Cas no 1551094-24-6 (1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1551094-24-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6416561
• PubChem ID: 83954149
• Update Time: 2025-05-25

1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one
• 1-(3-Ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethanone
• 1551094-24-6
• EN300-1947187

• Inchi： 1S/C10H9F3O3/c1-2-16-8-5-6(3-4-7(8)14)9(15)10(11,12)13/h3-5,14H,2H2,1H3
• InChI Key： DCXYRIBINFQUIO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(OCC)C=1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one

Research Briefing on 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS: 1551094-24-6)

1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS: 1551094-24-6) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the trifluoromethyl group and the ethoxy-hydroxyphenyl moiety, contribute to its high reactivity and selectivity in chemical reactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility as a building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The study demonstrated that derivatives of 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one exhibited potent inhibitory activity against NF-κB signaling, a key regulator of inflammation.

In addition to its anti-inflammatory potential, recent research has investigated the compound's role in cancer therapy. A preprint article from BioRxiv (2024) reported that 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one derivatives could induce apoptosis in triple-negative breast cancer cells by modulating the PI3K/AKT/mTOR pathway. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in tumor growth without observable toxicity in normal cells.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one have been achieved through green chemistry approaches. A 2023 paper in Organic Process Research & Development described a solvent-free catalytic method using palladium nanoparticles, which improved yield and reduced environmental impact. This method is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one derivatives. A recent review in Drug Discovery Today (2024) emphasized the need for further studies on bioavailability and metabolic stability, as the compound's high lipophilicity may limit its clinical translation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-(3-ethoxy-4-hydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS: 1551094-24-6) represents a versatile scaffold with broad applications in drug discovery. Its dual role as a synthetic intermediate and a bioactive agent underscores its importance in chemical biology. Future research should focus on refining its derivatives for enhanced therapeutic efficacy and safety, paving the way for potential clinical applications in inflammation and oncology.